Cas no 920494-31-1 (2-chloro-8-(trifluoromethyl)quinoline)

2-chloro-8-(trifluoromethyl)quinoline structure

920494-31-1 structure

Product Name:2-chloro-8-(trifluoromethyl)quinoline

CAS No:920494-31-1

MF:C₁₀H₅ClF₃N

MW:231.601611852646

MDL:MFCD11557204

CID:757073

PubChem ID:33778222

Update Time:2024-10-26

2-chloro-8-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

- 2-chloro-8-(trifluoromethyl) quinoline
- Quinoline, 2-chloro-8-(trifluoromethyl)-
- 2-Chloro-8-(trifluoromethyl)quinoline (ACI)
- 2-Chloro-8-trifluoromethyl-quinoline
- 2-chloro-8-(trifluoromethyl)quinoline
- SB70342
- CS-0083473
- DTXSID10652877
- SY361526
- DB-122117
- MFCD11557204
- SCHEMBL1721622
- AKOS015996064
- 920494-31-1
- P19514
- MDL： MFCD11557204
- Inchi： 1S/C10H5ClF3N/c11-8-5-4-6-2-1-3-7(9(6)15-8)10(12,13)14/h1-5H
- InChI Key： GQTIMPLUHKAFLZ-UHFFFAOYSA-N
- SMILES： FC(C1C2C(=CC=C(N=2)Cl)C=CC=1)(F)F

Computed Properties

Exact Mass: 231.0062613g/mol
Monoisotopic Mass: 231.0062613g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 12.9Å²

2-chloro-8-(trifluoromethyl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C598430-10mg	2-Chloro-8-(trifluoromethyl)quinoline	920494-31-1		10mg	$ 50.00	2022-06-06
TRC	C598430-50mg	2-Chloro-8-(trifluoromethyl)quinoline	920494-31-1		50mg	$ 185.00	2022-06-06
TRC	C598430-100mg	2-Chloro-8-(trifluoromethyl)quinoline	920494-31-1		100mg	$ 275.00	2022-06-06
Chemenu	CM222900-1g	2-Chloro-8-(trifluoromethyl)quinoline	920494-31-1	95%	1g	$874	2021-08-04
Chemenu	CM222900-5g	2-Chloro-8-(trifluoromethyl)quinoline	920494-31-1	95%	5g	$1907	2021-08-04
Chemenu	CM222900-1g	2-Chloro-8-(trifluoromethyl)quinoline	920494-31-1	95%	1g	$926	2024-07-20
eNovation Chemicals LLC	D641754-500MG	2-chloro-8-(trifluoromethyl)quinoline	920494-31-1	97%	500mg	$415	2024-07-21
eNovation Chemicals LLC	D641754-1G	2-chloro-8-(trifluoromethyl)quinoline	920494-31-1	97%	1g	$520	2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJD0948-500MG	2-chloro-8-(trifluoromethyl)quinoline	920494-31-1	97%	500MG	￥ 2,560.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJD0948-1G	2-chloro-8-(trifluoromethyl)quinoline	920494-31-1	97%	1g	￥ 3,201.00	2023-04-13

2-chloro-8-(trifluoromethyl)quinoline Production Method

Production Method 1

920494-30-0

920494-30-0

920494-31-1

920494-31-1

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 1 h, reflux

Reference

: Preparation of novel benzylamine derivatives as CETP inhibitors

, United States, , ,

2-chloro-8-(trifluoromethyl)quinoline Raw materials

8-(Trifluoromethyl)quinolin-2(1H)-one

2-chloro-8-(trifluoromethyl)quinoline Preparation Products

2-chloro-8-(trifluoromethyl)quinoline (920494-31-1)

2-chloro-8-(trifluoromethyl)quinoline Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

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